![molecular formula C9H9ClN2 B6169101 1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine CAS No. 2411267-46-2](/img/no-structure.png)
1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine
Overview
Description
1-Chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine is a derivative of pyrrolopyrazine, which is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring . Pyrrolopyrazine and its derivatives have found great importance in various applications such as pharmaceuticals, organic materials, natural products, and mainly in bioactive molecules .
Synthesis Analysis
Pyrrolopyrazine derivatives can be synthesized through various routes, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods . For instance, “ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate” was synthesized in good yield by the reaction of the related N-alkylpyrrole with hydrazine hydrate .Molecular Structure Analysis
The molecular structure of pyrrolopyrazine derivatives, including 1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine, contains both a π-electron-rich pyrrole ring and a π-electron-deficient pyrazine ring . This unique structure makes pyrrolopyrazine an attractive scaffold for drug discovery research .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine involves the reaction of 2,3-dimethylpyrazine with 1,5-dichloropentane followed by cyclization with sodium hydride and 1,4-dibromobutane. The resulting product is then treated with sodium hydroxide and chloroform to yield the final compound.", "Starting Materials": [ "2,3-dimethylpyrazine", "1,5-dichloropentane", "sodium hydride", "1,4-dibromobutane", "sodium hydroxide", "chloroform" ], "Reaction": [ "Step 1: 2,3-dimethylpyrazine is reacted with 1,5-dichloropentane in the presence of a base such as potassium carbonate to yield 1-chloro-2,3-dimethylpentane.", "Step 2: The resulting product from step 1 is then treated with sodium hydride and 1,4-dibromobutane to undergo cyclization and form 1-chloro-6,8-dibromopyrrolo[1,2-a]pyrazine.", "Step 3: The final step involves the treatment of the product from step 2 with sodium hydroxide and chloroform to yield 1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine." ] } | |
CAS RN |
2411267-46-2 |
Product Name |
1-chloro-6,8-dimethylpyrrolo[1,2-a]pyrazine |
Molecular Formula |
C9H9ClN2 |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
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